molecular formula C17H19N7OS B6466737 9-methyl-6-[5-(4-methyl-1,3-thiazole-5-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine CAS No. 2640897-10-3

9-methyl-6-[5-(4-methyl-1,3-thiazole-5-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine

Cat. No.: B6466737
CAS No.: 2640897-10-3
M. Wt: 369.4 g/mol
InChI Key: KSLINDYUZCITEF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

9-Methyl-6-[5-(4-methyl-1,3-thiazole-5-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine is a synthetic purine derivative characterized by a methyl-substituted purine core fused with a bicyclic octahydropyrrolo[3,4-c]pyrrole moiety linked via a 4-methylthiazole-5-carbonyl group. The methyl group at position 9 enhances lipophilicity, while the octahydropyrrolo-pyrrole system introduces conformational rigidity, which may influence binding specificity .

Properties

IUPAC Name

[2-(9-methylpurin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]-(4-methyl-1,3-thiazol-5-yl)methanone
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H19N7OS/c1-10-14(26-9-21-10)17(25)24-5-11-3-23(4-12(11)6-24)16-13-15(18-7-19-16)22(2)8-20-13/h7-9,11-12H,3-6H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KSLINDYUZCITEF-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(SC=N1)C(=O)N2CC3CN(CC3C2)C4=NC=NC5=C4N=CN5C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H19N7OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

369.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structural Variations

(a) 9-Phenyl-9H-purin-6-amines

  • Key Differences : The 9-phenyl substitution in this class (e.g., compounds from –5) increases aromaticity and molecular weight compared to the 9-methyl group in the target compound. This substitution reduces solubility in aqueous media but may enhance interactions with hydrophobic binding pockets .
  • Synthetic Routes: Synthesized via imidazole-4-carbonitrile intermediates (e.g., 5-amino-1-phenyl-1H-imidazole-4-carbonitrile), whereas the target compound likely requires a more complex bicyclic pyrrolo-pyrrole synthesis .

(b) Tetrahydroisoquinoline Derivatives

  • Example: 2-[(E)-3-(2-Furyl)acryloyl]-7-(5-methyloxazol-4-yl)-methoxy-6-(tetrazol-5-yl)-1,2,3,4-tetrahydroisoquinoline ().
  • Key Differences: The tetrahydroisoquinoline core lacks the purine ring system, altering electronic properties. The tetrazole group in this derivative provides strong hydrogen-bonding capacity, unlike the thiazole-carbonyl group in the target compound, which offers moderate polarity and steric bulk .

(c) Glycosylated Purine Analogs

  • Example: 4-(1-(((2R,3S,5R)-3-Hydroxy-5-(5-methyl-2,4-dioxo-3-((1-((2R,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)-1H-1,2,3-triazol-4-yl)methyl)-3,4-dihydropyrimidin-1(2H)-yl)tetrahydrofuran-2-yl)methyl)-1H-1,2,3-triazol-4-ylamino)-4-oxobutane-1,2-diyl dioctanoate ().
  • Key Differences : The glycosylation introduces significant hydrophilicity and stereochemical complexity, contrasting with the target compound’s reliance on a lipophilic thiazole-pyrrolo-pyrrole system .

Pharmacological and Physicochemical Properties

Property Target Compound 9-Phenyl-9H-purin-6-amines Tetrahydroisoquinoline Derivative
Molecular Weight ~450–500 g/mol (estimated) ~300–350 g/mol ~550–600 g/mol
LogP ~2.5–3.5 (moderate lipophilicity) ~3.0–4.0 ~1.5–2.5
Key Functional Groups 4-Methylthiazole-5-carbonyl, octahydropyrrolo-pyrrole Phenyl, amine Tetrazole, oxazole, furylacryloyl
Potential Targets Kinases, G-protein-coupled receptors DNA repair enzymes Ion channels, proteases

Structural Insights from Crystallography

The octahydropyrrolo-pyrrole system likely adopts a chair-like conformation, similar to bicyclic amines in other small molecules .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.